4-Sulfophenyl isothiocyanate sodium salt monohydrate
4-Sulfophenyl isothiocyanate sodium salt monohydrate
Brand Name:
Vulcanchem
CAS No.:
143193-53-7
VCID:
VC21275375
InChI:
InChI=1S/C7H5NO3S2.Na.H2O/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;;/h1-4H,(H,9,10,11);;1H2/q;+1;/p-1
SMILES:
C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].O.[Na+]
Molecular Formula:
C7H6NNaO4S2
Molecular Weight:
255.3 g/mol
4-Sulfophenyl isothiocyanate sodium salt monohydrate
CAS No.: 143193-53-7
Cat. No.: VC21275375
Molecular Formula: C7H6NNaO4S2
Molecular Weight: 255.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 143193-53-7 |
|---|---|
| Molecular Formula | C7H6NNaO4S2 |
| Molecular Weight | 255.3 g/mol |
| IUPAC Name | sodium;4-isothiocyanatobenzenesulfonate;hydrate |
| Standard InChI | InChI=1S/C7H5NO3S2.Na.H2O/c9-13(10,11)7-3-1-6(2-4-7)8-5-12;;/h1-4H,(H,9,10,11);;1H2/q;+1;/p-1 |
| Standard InChI Key | TYLQYONISARSPL-UHFFFAOYSA-M |
| Isomeric SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].O.[Na+] |
| SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].O.[Na+] |
| Canonical SMILES | C1=CC(=CC=C1N=C=S)S(=O)(=O)[O-].O.[Na+] |
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